Cas no 1368936-04-2 (4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene)

4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene structure
1368936-04-2 structure
Product Name:4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene
CAS No:1368936-04-2
MF:C10H11NO2
MW:177.199842691422
CID:5564204
PubChem ID:82280564
Update Time:2023-07-11

4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • EN300-1839406
    • 1368936-04-2
    • 4-(isocyanatomethyl)-1-methoxy-2-methylbenzene
    • 4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene
    • Inchi: 1S/C10H11NO2/c1-8-5-9(6-11-7-12)3-4-10(8)13-2/h3-5H,6H2,1-2H3
    • InChI Key: YJMYKYYQEITZOM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(CN=C=O)C=C1C

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.7Ų

4-(Isocyanatomethyl)-1-methoxy-2-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1839406-0.05g
4-(isocyanatomethyl)-1-methoxy-2-methylbenzene
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$768.0 2023-09-19
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EN300-1839406-0.1g
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$840.0 2023-09-19
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EN300-1839406-0.5g
4-(isocyanatomethyl)-1-methoxy-2-methylbenzene
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$877.0 2023-09-19
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EN300-1839406-1.0g
4-(isocyanatomethyl)-1-methoxy-2-methylbenzene
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$914.0 2023-07-10
Enamine
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Enamine
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$2650.0 2023-07-10
Enamine
EN300-1839406-10.0g
4-(isocyanatomethyl)-1-methoxy-2-methylbenzene
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$3929.0 2023-07-10
Enamine
EN300-1839406-1g
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$914.0 2023-09-19
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